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Introduction
Glucagon-like peptide-1 (GLP-1) is an incretin hormone secreted by enteroendocrine L-cells in

the gastrointestinal tract in response to nutrient ingestion.[1][2] It plays a crucial role in glucose

homeostasis by stimulating glucose-dependent insulin secretion, suppressing glucagon

release, delaying gastric emptying, and promoting satiety.[1][3] Consequently, targeting GLP-1

secretion has emerged as a key therapeutic strategy for type 2 diabetes and obesity.[1]

BMS-986118 is a potent and selective agonist of the free fatty acid receptor 1 (FFAR1), also

known as G protein-coupled receptor 40 (GPR40).[4][5][6][7] FFAR1 is expressed on

pancreatic β-cells and enteroendocrine L-cells.[8] Activation of FFAR1 by agonists like BMS-
986118 stimulates both insulin and GLP-1 secretion, making it a promising candidate for the

treatment of type 2 diabetes.[4][7] This application note provides a detailed protocol for

performing an in vitro GLP-1 secretion assay using BMS-986118 as a model FFAR1 agonist.

The protocol is adaptable for use with common enteroendocrine cell lines such as STC-1, NCI-

H716, and GLUTag.[9][10][11]

Signaling Pathway
Activation of FFAR1 by an agonist such as BMS-986118 initiates a signaling cascade within

the enteroendocrine L-cell, leading to the secretion of GLP-1. This process is primarily

mediated through the Gq/11 protein pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15570067?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/29617641/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3687347/
https://pubmed.ncbi.nlm.nih.gov/29617641/
https://my.clevelandclinic.org/health/treatments/13901-glp-1-agonists
https://pubmed.ncbi.nlm.nih.gov/29617641/
https://www.benchchem.com/product/b15570067?utm_src=pdf-body
https://newdrugapprovals.org/2018/04/13/bms-986118-for-treatment-for-type-2-diabetes-gpr40-agonists-with-a-dual-mechanism-of-action-promoting-both-glucose-dependent-insulin-and-incretin-secretion/
https://www.bioworld.com/articles/641476-bms-986118-a-novel-potent-dual-acting-gpr40-agonist-for-the-treatment-of-diabetes?v=preview
https://www.medchemexpress.com/search.html?q=BMS-986118&ft=&fa=&fp=
https://pubmed.ncbi.nlm.nih.gov/29316397/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8779029/
https://www.benchchem.com/product/b15570067?utm_src=pdf-body
https://www.benchchem.com/product/b15570067?utm_src=pdf-body
https://newdrugapprovals.org/2018/04/13/bms-986118-for-treatment-for-type-2-diabetes-gpr40-agonists-with-a-dual-mechanism-of-action-promoting-both-glucose-dependent-insulin-and-incretin-secretion/
https://pubmed.ncbi.nlm.nih.gov/29316397/
https://www.benchchem.com/product/b15570067?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7854363/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7212058/
https://pubmed.ncbi.nlm.nih.gov/26819328/
https://www.benchchem.com/product/b15570067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytosol

BMS-986118 FFAR1/GPR40
binds

Gq/11
activates

PLC
activates

PIP2
hydrolyzes

IP3

DAG

Endoplasmic
Reticulum

binds

PKC

activates

Ca²⁺releases

GLP-1 Vesicle

triggers fusion

potentiates GLP-1 Secretion
exocytosis

Click to download full resolution via product page

Caption: FFAR1 signaling pathway leading to GLP-1 secretion.

Data Presentation
The following table summarizes the in vitro potency of BMS-986118 on the FFAR1 receptor

across different species.

Compound Species Assay Type EC50 (nM) Reference

BMS-986118 Human IP1 Assay 9 [5]

Mouse IP1 Assay 4.1 [5]

Rat IP1 Assay 8.6 [5]

Human - 70 [6]

TAK-875 Human IP1 Assay 6.6 [5]

Mouse IP1 Assay 6.5 [5]

Rat IP1 Assay 10.4 [5]

EC50 values represent the concentration of the compound that elicits a half-maximal response.

TAK-875 is another FFAR1 agonist included for comparison.
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Experimental Workflow
The following diagram outlines the general workflow for the in vitro GLP-1 secretion assay.

1. Cell Culture
(STC-1, NCI-H716, or GLUTag)

2. Seeding
(24-well or 96-well plate)

3. Pre-incubation
(Serum-free media)

4. Stimulation
(BMS-986118 or controls)

5. Supernatant Collection
(Add protease inhibitors)

6. GLP-1 Quantification
(ELISA or other immunoassay)

7. Data Analysis
(Dose-response curve, EC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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